Cas no 1803736-88-0 (2,4-Dimethyl-5-(trifluoromethoxy)phenol)

• Product Name: 2,4-Dimethyl-5-(trifluoromethoxy)phenol
• CAS No: 1803736-88-0
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 5003903
• Update Time: 2025-10-12

2,4-Dimethyl-5-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-(trifluoromethoxy)phenol

• Inchi： 1S/C9H9F3O2/c1-5-3-6(2)8(4-7(5)13)14-9(10,11)12/h3-4,13H,1-2H3
• InChI Key： GSIKMZVKZBGFCZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C)=CC=1C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5

Additional information on 2,4-Dimethyl-5-(trifluoromethoxy)phenol

2,4-Dimethyl-5-(trifluoromethoxy)phenol: A Comprehensive Overview

The compound 2,4-Dimethyl-5-(trifluoromethoxy)phenol, with the CAS number 1803736-88-0, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a phenol ring substituted with two methyl groups at the 2 and 4 positions and a trifluoromethoxy group at the 5 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 2,4-Dimethyl-5-(trifluoromethoxy)phenol as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of high-performance polymers and composites. The trifluoromethoxy group, known for its strong electron-withdrawing effects, enhances the reactivity of the phenol ring, making it an ideal building block for constructing functional materials with tailored properties. This compound has also been utilized in the synthesis of bioactive molecules, where its structural features contribute to unique pharmacokinetic profiles.

In terms of chemical synthesis, 2,4-Dimethyl-5-(trifluoromethoxy)phenol is typically prepared through a multi-step process involving electrophilic substitution reactions. The introduction of the trifluoromethoxy group is often achieved via nucleophilic aromatic substitution or through directed metallation techniques. These methods require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic systems have further streamlined these processes, enabling more efficient and scalable production methods.

The physical properties of 2,4-Dimethyl-5-(trifluoromethoxy)phenol are also worth noting. It exists as a crystalline solid under standard conditions and exhibits a melting point of approximately 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which can be attributed to its conjugated aromatic system. These spectral characteristics make it a useful probe in analytical chemistry applications.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of 2,4-Dimethyl-5-(trifluoromethoxy)phenol. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, its persistence under anaerobic conditions remains an area of concern. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with this compound to ensure its safe use in industrial processes.

The application of 2,4-Dimethyl-5-(trifluoromethoxy)phenol extends beyond traditional chemical synthesis into emerging fields such as nanotechnology and green chemistry. For example, researchers have successfully incorporated this compound into self-healing polymer networks, where it serves as a reactive component that enables dynamic bonding mechanisms. Additionally, its use as a ligand in metal coordination chemistry has opened new avenues for catalyst development in organic transformations.

In conclusion, 2,4-Dimethyl-5-(trifluoromethoxy)phenol, CAS number 1803736-88-0, stands out as a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure and reactivity continue to drive innovative research efforts aimed at unlocking its full potential. As advancements in synthetic methodologies and material science progress further, this compound is poised to play an even more significant role in shaping future technologies.